Cas no 355816-19-2 (1,3-Benzodioxole-5-ethanamine, N-(1,3-benzodioxol-5-ylmethyl)-)

1,3-Benzodioxole-5-ethanamine, N-(1,3-benzodioxol-5-ylmethyl)- structure
355816-19-2 structure
Product Name:1,3-Benzodioxole-5-ethanamine, N-(1,3-benzodioxol-5-ylmethyl)-
CAS No:355816-19-2
MF:C17H17NO4
MW:299.321184873581
CID:3948589
PubChem ID:421230
Update Time:2025-04-22

1,3-Benzodioxole-5-ethanamine, N-(1,3-benzodioxol-5-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzodioxole-5-ethanamine, N-(1,3-benzodioxol-5-ylmethyl)-
    • 2-(1,3-benzodioxol-5-yl)-N-(1,3-benzodioxol-5-ylmethyl)ethanamine
    • AKOS000546388
    • N-[2-(1,3-benzodioxol-5-yl)ethyl]-N-(1,3-benzodioxol-5-ylmethyl)amine
    • AB00089827-01
    • DTXSID501184763
    • [2-(2H-1,3-BENZODIOXOL-5-YL)ETHYL](2H-1,3-BENZODIOXOL-5-YLMETHYL)AMINE
    • SCHEMBL108732
    • EU-0006588
    • CHEMBL5497119
    • N-(1,3-Benzodioxol-5-ylmethyl)-1,3-benzodioxole-5-ethanamine
    • 355816-19-2
    • AG-690/13701744
    • STK145697
    • CCG-107682
    • Inchi: 1S/C17H17NO4/c1-3-14-16(21-10-19-14)7-12(1)5-6-18-9-13-2-4-15-17(8-13)22-11-20-15/h1-4,7-8,18H,5-6,9-11H2
    • InChI Key: KXXGCEVCAJBDAD-UHFFFAOYSA-N
    • SMILES: O1C2=CC=C(CCNCC3=CC=C4OCOC4=C3)C=C2OC1

Computed Properties

  • Exact Mass: 299.11575802Da
  • Monoisotopic Mass: 299.11575802Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 49Ų
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